Cas no 2170867-89-5 (Diprovocim)

• Product Name: Diprovocim
• CAS No: 2170867-89-5
• MF: C₅₆H₅₆N₆O₆
• MW: 909.0805
• CID: 4741130
• PubChem ID: 137553173
• Update Time: 2025-08-05

Diprovocim Chemical and Physical Properties

Names and Identifiers

• Diprovocim
• AKOS040756003
• 2170867-89-5
• CS-0087591
• GTPL10341
• diprovocim-1
• (3S,3'S,4S,4'S)-1,1'-(1,4-Phenylenedicarbonyl)bis[n-[(1s,2r)-2-phenylcyclopropyl]-3,4-pyrrolidinedicarboxamide
• MS-31696
• KQD
• compound 3 [PMID: 30272974]
• (3S,3'S,4S,4'S)-1,1'-terephthaloylbis(N3,N4-bis((1S,2R)-2-phenylcyclopropyl)pyrrolidine-3,4-dicarboxamide)
• (3S,4S)-1-[4-[(3S,4S)-3,4-bis[[(1S,2R)-2-phenylcyclopropyl]carbamoyl]pyrrolidine-1-carbonyl]benzoyl]-3-N,4-N-bis[(1S,2R)-2-phenylcyclopropyl]pyrrolidine-3,4-dicarboxamide
• GLXC-20840
• BDBM50511993
• SCHEMBL21661518
• DA-62913
• (3S,4S,3'S,4'S)-1,1'-(1,4-phenylenedicarbonyl)bis{N~3~,N~4~-bis[(1S,2R)-2-phenylcyclopropyl]pyrrolidine-3,4-dicarboxamide}
• (3S,4S)-1-{4-[(3S,4S)-3,4-bis({[(1S,2R)-2-phenylcyclopropyl]carbamoyl})pyrrolidine-1-carbonyl]benzoyl}-N3,N4-bis[(1S,2R)-2-phenylcyclopropyl]pyrrolidine-3,4-dicarboxamide
• (3S,4S,3'S,4'S)-1,1'-(1,4-phenylenedicarbonyl)bis{N~3~,N~4~-bis[(1S,2R)-2-phenylcyclopropyl]pyrrolidine-3,4-dicarboxami
• HY-123942
• CHEMBL4472879
• (3S,4S,3'S,4'S)-1,1'-(1,4-phenylenedicarbonyl)bis{N~3~,N~4~-bis[(1S,2R)-2-phenylcyclopropyl]pyrrolidine-3,4-dicarboxami de}
• de}

• Inchi： 1S/C56H56N6O6/c63-51(57-47-25-39(47)33-13-5-1-6-14-33)43-29-61(30-44(43)52(64)58-48-26-40(48)34-15-7-2-8-16-34)55(67)37-21-23-38(24-22-37)56(68)62-31-45(53(65)59-49-27-41(49)35-17-9-3-10-18-35)46(32-62)54(66)60-50-28-42(50)36-19-11-4-12-20-36/h1-24,39-50H,25-32H2,(H,57,63)(H,58,64)(H,59,65)(H,60,66)/t39-,40-,41-,42-,43-,44-,45-,46-,47+,48+,49+,50+/m0/s1
• InChI Key： ABZBNXFGYUSVCJ-NXJSFVPZSA-N
• SMILES： O=C([C@@]1([H])C([H])([H])N(C(C2C([H])=C([H])C(=C([H])C=2[H])C(N2C([H])([H])[C@]([H])(C(N([H])[C@]3([H])C([H])([H])[C@@]3([H])C3C([H])=C([H])C([H])=C([H])C=3[H])=O)[C@@]([H])(C(N([H])[C@]3([H])C([H])([H])[C@@]3([H])C3C([H])=C([H])C([H])=C([H])C=3[H])=O)C2([H])[H])=O)=O)C([H])([H])[C@]1([H])C(N([H])[C@]1([H])C([H])([H])[C@@]1([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O)N([H])[C@]1([H])C([H])([H])[C@@]1([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 908.426134g/mol
• Monoisotopic Mass: 908.426134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 68
• Rotatable Bond Count: 14
• Complexity: 1620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 157
• Molecular Weight: 909.1g/mol
• XLogP3: 5.3

Experimental Properties

• Color/Form: Solid powder

Diprovocim Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Additional information on Diprovocim

Diprovocim: A Comprehensive Overview

Diprovocim, with the CAS number 2170867-89-5, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, also referred to as Diprovocim, is a derivative of a larger class of molecules known for their role in various biological processes. Recent studies have highlighted its potential in fields such as pharmacology, materials science, and environmental chemistry.

The chemical structure of Diprovocim is characterized by a complex arrangement of functional groups that contribute to its reactivity and stability. Researchers have identified that the compound's structure plays a crucial role in its ability to interact with biological systems. For instance, the presence of specific functional groups allows Diprovocim to act as a ligand in metalloenzyme catalysis, making it a valuable tool in biochemistry and drug design.

One of the most promising applications of Diprovocim is in the development of new pharmaceuticals. Scientists have explored its potential as a precursor for synthesizing bioactive compounds with therapeutic effects. Recent studies have demonstrated that Diprovocim derivatives can inhibit certain enzymes associated with neurodegenerative diseases, such as Alzheimer's and Parkinson's. These findings suggest that Diprovocim could serve as a lead compound for developing novel treatments in this area.

In addition to its pharmacological applications, Diprovocim has shown potential in materials science. Researchers have investigated its use as a building block for creating advanced materials with unique mechanical and electronic properties. For example, Diprovocim-based polymers have exhibited enhanced flexibility and conductivity, making them suitable for applications in flexible electronics and energy storage devices.

The synthesis of Diprovocim involves a multi-step process that requires precise control over reaction conditions. Recent advancements in synthetic chemistry have enabled researchers to develop more efficient and scalable methods for producing Diprovocim. These methods not only improve the yield but also reduce the environmental impact of its production, aligning with current sustainability goals.

Another area where Diprovocim has shown promise is in environmental chemistry. Studies have demonstrated that it can act as a catalyst in the degradation of organic pollutants, such as pesticides and industrial waste products. This property makes it a potential candidate for developing eco-friendly solutions to address environmental pollution challenges.

Despite its numerous advantages, the use of Diprovocim is not without challenges. Researchers have identified certain limitations, such as its sensitivity to specific environmental conditions and its relatively high production cost. However, ongoing research aims to overcome these limitations by modifying its structure or developing alternative synthesis pathways.

In conclusion, Diprovocim (CAS No. 2170867-89-5) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for scientists and engineers working on cutting-edge research projects. As advancements in synthetic methods and application development continue, Diprovocim is poised to play an even more significant role in shaping future innovations.